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Cat. No.: B15569010

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of (Rac)-
GSK-3484862, a non-covalent inhibitor of DNA methyltransferase 1 (DNMT1). Adherence to

this protocol will ensure the accurate and consistent preparation of this reagent for use in

various research applications. Included are the relevant chemical and physical properties, a

detailed step-by-step protocol for solubilization, and recommendations for storage and

handling. Additionally, a diagram of the experimental workflow and the DNMT1 signaling

pathway are provided to aid in the conceptual understanding of the compound's application.

Compound Information
(Rac)-GSK-3484862 is the racemic mixture of GSK-3484862, which acts as a potent and

selective inhibitor of DNMT1.[1][2] By inhibiting DNMT1, it leads to DNA hypomethylation and

has shown potential as an anti-cancer agent.[3]
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Table 1: Chemical and Physical Properties of (Rac)-GSK-
3484862

Property Value

Molecular Formula C₁₉H₁₉N₅OS

Molecular Weight 365.45 g/mol

Appearance Solid powder

Solubility DMSO: ≥ 10 mg/mL (with sonication)

Storage of Solid -20°C for up to 6 months; 4°C for short-term

Storage of Stock Solution
-80°C for up to 6 months; -20°C for up to 1

month

Data compiled from multiple sources.

Experimental Protocols
Materials and Equipment

(Rac)-GSK-3484862 solid powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Water bath sonicator

Pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of (Rac)-GSK-3484862 in

DMSO.

Acclimatization: Before opening, allow the vial of (Rac)-GSK-3484862 to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming on the

compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of (Rac)-GSK-3484862 powder. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 3.65 mg of the compound.

Calculation:

Volume of DMSO (in L) = Mass of compound (in g) / (Molecular Weight (in g/mol ) *

Molar Concentration (in mol/L))

Volume of DMSO (in mL) = (Mass (mg) / 365.45 g/mol ) / 10 mM * 1000

Solubilization: Add the appropriate volume of DMSO to the tube containing the compound.

For 3.65 mg, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. To ensure complete

dissolution, sonicate the solution in a water bath for 10-15 minutes. Visually inspect the

solution to ensure no solid particles remain. Gentle warming (37°C) can also aid in

dissolution if necessary.

Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes or amber vials to minimize freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[3]

Visualized Protocols and Pathways
Experimental Workflow for Stock Solution Preparation
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Preparation

Start: (Rac)-GSK-3484862 Powder

Equilibrate to Room Temperature

Weigh Compound

Add DMSO

Vortex & Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End: Ready-to-Use Stock Solution

Click to download full resolution via product page

Caption: Workflow for preparing (Rac)-GSK-3484862 stock solution.

Signaling Pathway: Inhibition of DNMT1
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(Rac)-GSK-3484862 is a non-covalent inhibitor of DNA methyltransferase 1 (DNMT1). DNMT1

is the key enzyme responsible for maintaining DNA methylation patterns during DNA

replication. It recognizes hemi-methylated DNA strands and methylates the newly synthesized

strand, ensuring the faithful propagation of epigenetic marks. Inhibition of DNMT1 by (Rac)-
GSK-3484862 leads to a passive, replication-dependent demethylation of the genomic DNA,

which can result in the re-expression of silenced genes, including tumor suppressor genes.

DNMT1-Mediated DNA Methylation and its Inhibition

SAM
(Methyl Donor)

DNMT1 Fully Methylated DNA MethylationHemi-methylated DNA Gene Silencing

(Rac)-GSK-3484862
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Click to download full resolution via product page

Caption: Inhibition of DNMT1 by (Rac)-GSK-3484862 prevents DNA methylation.

Safety Precautions
Always handle (Rac)-GSK-3484862 and DMSO in a well-ventilated area, preferably within a

chemical fume hood.

Wear appropriate personal protective equipment, including a lab coat, chemical-resistant

gloves, and safety glasses.

Consult the Safety Data Sheet (SDS) for (Rac)-GSK-3484862 and DMSO for

comprehensive safety information.

Avoid inhalation, ingestion, and contact with skin and eyes. In case of contact, wash the

affected area immediately with copious amounts of water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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